2,3,4,5-Tetrahydro-1H-1,5-methanobenzo[d]azepine hydrochloride
2,3,4,5-Tetrahydro-1H-1,5-methanobenzo[d]azepine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
230615-52-8
VCID:
VC20886491
InChI:
InChI=1S/C11H13N.ClH/c1-2-4-11-9-5-8(6-12-7-9)10(11)3-1;/h1-4,8-9,12H,5-7H2;1H/t8-,9+;
SMILES:
C1C2CNCC1C3=CC=CC=C23.Cl
Molecular Formula:
C11H14ClN
Molecular Weight:
195.69 g/mol
2,3,4,5-Tetrahydro-1H-1,5-methanobenzo[d]azepine hydrochloride
CAS No.: 230615-52-8
Cat. No.: VC20886491
Molecular Formula: C11H14ClN
Molecular Weight: 195.69 g/mol
* For research use only. Not for human or veterinary use.
![2,3,4,5-Tetrahydro-1H-1,5-methanobenzo[d]azepine hydrochloride - 230615-52-8](/images/no_structure.jpg)
Specification
| CAS No. | 230615-52-8 |
|---|---|
| Molecular Formula | C11H14ClN |
| Molecular Weight | 195.69 g/mol |
| IUPAC Name | (1R,8S)-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-triene;hydrochloride |
| Standard InChI | InChI=1S/C11H13N.ClH/c1-2-4-11-9-5-8(6-12-7-9)10(11)3-1;/h1-4,8-9,12H,5-7H2;1H/t8-,9+; |
| Standard InChI Key | WWJDLIUDQHFAGC-UFIFRZAQSA-N |
| Isomeric SMILES | C1[C@@H]2CNC[C@H]1C3=CC=CC=C23.Cl |
| SMILES | C1C2CNCC1C3=CC=CC=C23.Cl |
| Canonical SMILES | C1C2CNCC1C3=CC=CC=C23.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator